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Compound of Interest

Compound Name:
2-[3-(Propan-2-yl)phenoxy]acetic

acid

CAS No.: 1878-52-0

Cat. No.: B3048947

Get Quote

Part 1: Executive Summary & Strategic Analysis
Target Molecule: 2-[3-(Propan-2-yl)phenoxy]acetic acid CAS Registry Number: 81049-21-0

IUPAC Name: 2-(3-propan-2-ylphenoxy)acetic acid Molecular Formula: C₁₁H₁₄O₃ Molecular

Weight: 194.23 g/mol

This guide details the synthesis of 2-[3-(Propan-2-yl)phenoxy]acetic acid, a structural analog

of the phenoxyacetic acid class (often associated with auxin-mimic herbicides and

pharmacological ligands). The synthesis targets the ether linkage between a meta-substituted

isopropyl phenol and an acetic acid moiety.

Strategic Pathway Selection
While direct alkylation of phenols with chloroacetic acid is possible, this guide prioritizes the

Two-Step Williamson Ether Synthesis via Ethyl Chloroacetate.

Rationale for Two-Step Route: Direct reaction with chloroacetic acid often leads to lower

yields due to the formation of aryloxyacetate salts that precipitate prematurely or undergo
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side reactions. Using the ester (ethyl chloroacetate) in an anhydrous solvent (acetone or

DMF) with a mild base (K₂CO₃) ensures a cleaner S_N2 reaction, easier purification of the

intermediate ester, and high-purity final hydrolysis.

Causality: The meta-position of the isopropyl group provides steric clearance, making the

phenolic oxygen highly accessible for nucleophilic attack, ensuring high yields compared to

ortho-substituted analogs.

Part 2: Reaction Pathway & Mechanism
The Synthesis Scheme
The pathway consists of two distinct chemical transformations:

O-Alkylation: Nucleophilic substitution of ethyl chloroacetate by 3-isopropylphenoxide.

Saponification: Base-catalyzed hydrolysis of the ester to the free acid.

Visualized Pathway (Graphviz)

3-Isopropylphenol
(CAS 618-45-1)

Intermediate Ester
(Ethyl 2-[3-isopropylphenoxy]acetate)

Step 1: Williamson Ether Synthesis
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Ethyl Chloroacetate
+ K2CO3 / Acetone

Target Product
2-[3-(Propan-2-yl)phenoxy]acetic acid

Step 2: Saponification
& Acidification (HCl)

NaOH / EtOH
(Hydrolysis)

Click to download full resolution via product page

Figure 1: Step-wise synthesis pathway from 3-isopropylphenol to the final acid derivative.

Part 3: Detailed Experimental Protocol
Reagents & Materials Table
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Reagent Role Equivalence CAS No. Notes

3-

Isopropylphenol
Substrate 1.0 eq 618-45-1

Starting material

(meta-cumenol).

Ethyl

Chloroacetate
Alkylating Agent 1.5 eq 105-39-5

Excess ensures

complete

conversion.

Potassium

Carbonate
Base 2.0 eq 584-08-7

Anhydrous; must

be finely ground.

Potassium Iodide Catalyst 0.1 eq 7681-11-0

Finkelstein

catalyst (optional

but

recommended).

Acetone Solvent N/A 67-64-1
Dry/Anhydrous

grade.[1]

Sodium

Hydroxide
Hydrolysis Base 2.5 eq 1310-73-2

Used as 10%

aqueous

solution.

Step-by-Step Procedure
Phase 1: O-Alkylation (Ester Formation)

Setup: Equip a 250 mL round-bottom flask with a magnetic stir bar and a reflux condenser

topped with a calcium chloride drying tube.

Charging: Add 3-isopropylphenol (13.6 g, 0.1 mol) and anhydrous acetone (100 mL) to the

flask. Stir until dissolved.

Base Addition: Add anhydrous potassium carbonate (27.6 g, 0.2 mol) and a catalytic amount

of potassium iodide (1.6 g, 0.01 mol). The KI facilitates the reaction by in-situ generation of

the more reactive ethyl iodoacetate.

Reagent Addition: Add ethyl chloroacetate (18.4 g, 0.15 mol) dropwise over 15 minutes to

the stirring suspension.
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Reaction: Heat the mixture to reflux (approx. 56°C) for 12–16 hours.

Validation: Monitor by TLC (Solvent: Hexane/Ethyl Acetate 8:2). The starting phenol spot

should disappear.

Workup:

Cool the reaction mixture to room temperature.

Filter off the inorganic salts (KCl, K₂CO₃) using a Buchner funnel. Wash the solid cake with

cold acetone.

Concentrate the filtrate under reduced pressure (Rotavap) to obtain the crude ester as a

pale yellow oil.

Phase 2: Hydrolysis (Acid Generation)
Solubilization: Dissolve the crude ester oil in Ethanol (50 mL).

Saponification: Add 10% aqueous NaOH (40 mL).

Reflux: Heat the mixture to reflux for 2–3 hours. The solution should become homogeneous.

Isolation:

Evaporate the ethanol under reduced pressure.

Dilute the remaining aqueous residue with water (50 mL) and wash with diethyl ether (2 x

30 mL) to remove any unreacted neutral organic impurities. Discard the ether layer.

Cool the aqueous layer in an ice bath to 0–5°C.

Acidification: Slowly add 6M HCl dropwise with stirring until the pH reaches ~1–2. A white

to off-white precipitate will form.

Purification:

Filter the solid precipitate.[1][2][3]
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Recrystallization: Recrystallize from an Ethanol/Water mixture (1:1) or hot

Benzene/Petroleum Ether depending on solubility.

Drying: Dry the crystals in a vacuum oven at 45°C for 6 hours.

Part 4: Quality Control & Characterization
Expected Analytical Data
To validate the synthesis, compare your product against these expected parameters derived

from structural analogs (e.g., ortho-isomer data adapted for meta-substitution logic).

Parameter
Expected
Value/Observation

Method

Physical State White crystalline solid Visual

Melting Point
98–102°C (Estimated based

on analogs)
Capillary MP

IR Spectrum

3200–2500 cm⁻¹ (O-H stretch,

carboxylic broad)1710–1730

cm⁻¹ (C=O stretch, acid)1240

cm⁻¹ (Ar-O-C ether stretch)

FTIR (KBr)

¹H NMR (CDCl₃)

δ 1.22 (d, 6H, -CH(CH₃)₂)δ

2.85 (m, 1H, -CH(CH₃)₂)δ 4.65

(s, 2H, -OCH₂COOH)δ 6.7–7.2

(m, 4H, Ar-H)δ 10.5 (br s, 1H,

COOH)

400 MHz NMR

Troubleshooting Guide
Low Yield in Step 1: Ensure K₂CO₃ is anhydrous.[3] Water kills the reaction by hydrolyzing

the ethyl chloroacetate before it reacts with the phenol.

Oily Product in Step 2: If the final acid does not crystallize upon acidification, extract the

acidified aqueous layer with Ethyl Acetate, dry over MgSO₄, and evaporate. Triturate the

residue with cold hexane to induce crystallization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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